Cas no 2877638-83-8 (1-methanesulfonyl-4-[(pyridin-4-yl)methyl]-1,4-diazepane)

• Product Name: 1-methanesulfonyl-4-[(pyridin-4-yl)methyl]-1,4-diazepane
• CAS No: 2877638-83-8
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 5330315
• PubChem ID: 165435374
• Update Time: 2025-08-04

1-methanesulfonyl-4-[(pyridin-4-yl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• AKOS040862153
• 2877638-83-8
• F6743-9091
• 1-methanesulfonyl-4-[(pyridin-4-yl)methyl]-1,4-diazepane
• Hexahydro-1-(methylsulfonyl)-4-(4-pyridinylmethyl)-1H-1,4-diazepine

• Inchi： 1S/C12H19N3O2S/c1-18(16,17)15-8-2-7-14(9-10-15)11-12-3-5-13-6-4-12/h3-6H,2,7-11H2,1H3
• InChI Key： ZJENZTMLMMWFMN-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCN(CC2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 269.11979803g/mol
• Monoisotopic Mass: 269.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 415.1±55.0 °C(Predicted)
• pka: 5.53±0.10(Predicted)

Additional information on 1-methanesulfonyl-4-[(pyridin-4-yl)methyl]-1,4-diazepane

1-Methanesulfonyl-4-[(Pyridin-4-Yl)Methyl]-1,4-Diazepane: A Comprehensive Overview

1-Methanesulfonyl-4-[(pyridin-4-yl)methyl]-1,4-diazepane, also known by its CAS number 2877638-83-8, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The presence of a methanesulfonyl group and a pyridinylmethyl substituent introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The molecular structure of 1-methanesulfonyl-4-(pyridin-4-ylmethyl)-1,4-diazepane is characterized by a diazepane ring system with two substituents: a methanesulfonyl group at position 1 and a pyridinylmethyl group at position 4. The methanesulfonyl group (SO₂CH₃) is an electron-withdrawing group that can influence the reactivity of the molecule in various chemical reactions. On the other hand, the pyridinylmethyl group introduces aromaticity and potential hydrogen bonding capabilities, which can enhance the molecule's solubility and bioavailability.

Recent studies have highlighted the potential of 1-methanesulfonyl-4-(pyridin-4-ylmethyl)-1,4-diazepane as a precursor for drug development. Its unique structure allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, researchers have explored the use of this compound in designing inhibitors for certain enzymes involved in disease pathways. The combination of the diazepane ring's flexibility and the substituents' electronic effects makes it an ideal candidate for such applications.

In terms of synthesis, 1-methanesulfonyl-4-(pyridin-4-ylmethyl)-1,4-diazepane can be prepared through a variety of methods, including ring-closing reactions and substitution chemistry. One common approach involves the reaction of an amino alcohol derivative with an appropriate electrophile to form the diazepane ring. The introduction of the methanesulfonyl and pyridinylmethyl groups can be achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions used.

The properties of 1-methanesulfonyl-4-(pyridin-4-ylmethyl)-1,4-diazepane make it suitable for use in both academic research and industrial applications. Its role as an intermediate in drug discovery has been particularly notable, with recent advancements in medicinal chemistry leveraging its structural versatility. Additionally, its stability under various reaction conditions makes it a reliable component in multi-step synthesis protocols.

In conclusion, 1-methanesulfonyl-4-(pyridin-4-yllmethyl)-1,4-diazepane, with its CAS number 2877638-83-, represents a significant advancement in organic synthesis. Its unique structure and functional groups offer immense potential for further exploration in both academic and industrial settings. As research continues to uncover new applications for this compound, its importance in the field of organic chemistry is expected to grow significantly.